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Compound of Interest

Compound Name: Trimyristolein

Cat. No.: B1627395

This guide provides comprehensive safety and logistical information for the handling and
disposal of Trimyristolein (also known as Glyceryl Trimyristate or Trimyristin), tailored for
researchers, scientists, and drug development professionals. While Trimyristolein is not
classified as a hazardous substance, adherence to standard laboratory safety protocols is
essential to ensure a safe working environment.

Physical and Chemical Properties

Understanding the physical and chemical properties of Trimyristolein is fundamental to its
safe handling. The following table summarizes key quantitative data.
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Property

Value

Molecular Formula

C45H8606

Molecular Weight 723.16 g/mol [1]
White to slightly pale yellow crystalline powder
Appearance .
or solid[2][3]
Melting Point 54 - 58 °C (129.2 - 136.4 °F)[4][5]
Boiling Point Not available[2][4][5]
Flash Point > 110 °C (> 230 °F)[6]

Autoignition Temperature

421.1 °C (790 °F)[4][5]

Solubility

Insoluble in water.[4][5] Soluble in ether,

chloroform, and ethanol.[7]

Stability

Stable under normal laboratory conditions.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Trimyristolein to

minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ6281914&productDescription=TRIMYRISTIN+25G&vendorId=VN00024248&countryCode=US&language=en
http://ftp.orgsyn.org/demo.aspx?prep=CV1P0538
https://www.sciepub.com/portal/downloads?doi=10.12691/wjce-11-2-3&filename=wjce-11-2-3.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://people.chem.umass.edu/mcdaniel/chem269/experiments/trimyristin/procedure.pdf
http://ftp.orgsyn.org/demo.aspx?prep=CV1P0538
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://people.chem.umass.edu/mcdaniel/chem269/experiments/trimyristin/procedure.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C10_12_Glycerides_in_a_Laboratory_Setting.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://people.chem.umass.edu/mcdaniel/chem269/experiments/trimyristin/procedure.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://people.chem.umass.edu/mcdaniel/chem269/experiments/trimyristin/procedure.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://people.chem.umass.edu/mcdaniel/chem269/experiments/trimyristin/procedure.pdf
https://www.benchchem.com/product/b1627395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Rationale

Hand Protection

Nitrile or Neoprene Gloves

Protective gloves are
recommended to prevent skin

contact.[2]

Eye Protection

Safety Glasses or Goggles

To protect against dust
particles and splashes, wear
appropriate protective

eyeglasses or chemical safety
goggles.[2][4][5]

Body Protection

Laboratory Coat or Gown

A lab coat or gown should be
worn to protect clothing and
skin from potential

contamination.[2][6]

Respiratory Protection

Dust Respirator (if applicable)

If handling large quantities or if
dust is generated, a dust
respirator is recommended to
prevent inhalation.[2] In most
cases, working in a well-

ventilated area is sufficient.[6]

Operational and Disposal Plans: A Step-by-Step

Guide

This section provides a procedural workflow for the handling of Trimyristolein, from initial

preparation to final disposal.

Experimental Workflow for Handling Trimyristolein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling of Trimyristolein in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627395#personal-protective-equipment-for-
handling-trimyristolein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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